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Compound of Interest

3-(Pyridin-2-yl)aniline
dihydrochloride

Cat. No.: B581348

Compound Name:

An in-depth guide to the safe handling of 3-(Pyridin-2-yl)aniline dihydrochloride for
researchers, scientists, and drug development professionals. This document provides a
comprehensive overview of the safety precautions, handling procedures, and emergency
protocols necessary for the responsible use of this compound in a laboratory setting.

Compound Identification and Physical Properties
Chemical Name: 3-(Pyridin-2-yl)aniline dihydrochloride[1]

CAS Number: 1170936-92-1[1]

Molecular Formula: C11H12Cl2N2[1]

Molecular Weight: 243.13 g/mol [1]

While specific experimental data for the physical properties of 3-(Pyridin-2-yl)aniline
dihydrochloride is limited in the provided search results, the following table includes
computed properties and data for the parent compound, 3-(Pyridin-2-yl)aniline, to provide an
estimate.
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Property Value Source
Molecular Weight 243.13 g/mol PubChem[1]
- ) 284 °C / 543 °F (for 3-(Pyridin- ) )
Boiling Point N Sigma-Aldrich[2]
2-yhaniline)

. . 70 -73°C/ 158 - 163 °F (for 3- . '
Melting Point -~ - Sigma-Aldrich[2]
(Pyridin-2-yl)aniline)

Storage Temperature Room temperature ENAO Chemical Co., Ltd[3]

Hazard Identification and Classification

This compound is classified as hazardous. The following tables summarize the GHS hazard
statements and pictograms associated with similar aniline compounds, which should be
considered relevant to 3-(Pyridin-2-yl)aniline dihydrochloride in the absence of specific data.

GHS Hazard Pictograms

Pictogram Description

waalt text Acute Toxicity (fatal or toxic)

Carcinogenicity, Mutagenicity, Reproductive
aalt text Toxicity, Respiratory Sensitizer, Target Organ

Toxicity, Aspiration Toxicity

waalt text Skin Corrosion, Serious Eye Damage

Irritant (skin and eye), Skin Sensitizer, Acute
aalt text Toxicity (harmful), Narcotic Effects, Respiratory
Tract Irritation

wialt text Hazardous to the Aquatic Environment
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GHS Hazard Statements

Code

Statement

H301 + H311 + H331

Toxic if swallowed, in contact with skin or if
inhaled.[2]

H317 May cause an allergic skin reaction.

H318 Causes serious eye damage.

H341 Suspected of causing genetic defects.

H351 Suspected of causing cancer.

H372 Causes damage to organs (Blood) through
prolonged or repeated exposure.

H410 Very toxic to aquatic life with long lasting effects.

Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

Protection Type

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[4]

Skin Protection

Wear protective gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.[5]

Respiratory Protection

Use only in a well-ventilated area or under a

chemical fume hood.[2][6]

Storage Conditions
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Condition

Recommendation

General Storage

Store in a tightly closed container in a dry and

well-ventilated place.[2][6]

Security

Store locked up or in an area accessible only to

qualified or authorized persons.[2]

Emergency Procedures

In case of accidental exposure or spillage, follow these procedures immediately.

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water for at
least 15 minutes. Seek immediate medical
attention.[4][6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[6][7]

Spill Response

In the event of a spill, the following workflow should be initiated.
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Assess the Spill
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Caption: Workflow for responding to a chemical spill.

Logical Relationships in Hazard Control

The selection of appropriate personal prote

ctive equipment is directly related to the hazard

classification of the chemical. The following diagram illustrates this relationship.

Hazard Classifications

Skin/Eye Damage & Sensitization
H317, H318

Acute Toxicity (Oral, Dermal, Inhalation)

Systemic Health Hazards
(Mutagenicity, Carcinogenicity, STOT)
H341, H351, H372

H301, H311, H331

Safety Goggles / Face Shield

Chemical Resistant Gloves

Lab Coat / Protective Clothing Fume Hood / Respirator

Click to download f

Caption: Relationship between hazard clas

Experimental Protocols
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sifications and required PPE.
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While specific experimental protocols for safety testing of 3-(Pyridin-2-yl)aniline
dihydrochloride were not found, standard methodologies for assessing chemical hazards are
outlined below. These are based on general practices and should be adapted for the specific
compound.

General Protocol for Assessing Dermal Sensitization (Based on OECD Test Guideline 429)
» Objective: To determine the potential of the substance to elicit a skin sensitization reaction.
o Methodology:

o A suitable animal model (e.g., mouse) is used.

o The test substance is applied topically to the dorsal surface of the ear.

o A positive control (a known sensitizer) and a vehicle control are run in parallel.

o After a specified exposure period, the proliferation of lymphocytes in the draining auricular
lymph nodes is measured. This is typically done by measuring the incorporation of radio-
labeled thymidine or by using non-radioactive alternatives.

o A stimulation index (SI) is calculated by comparing the proliferation in the test group to the
vehicle control group. An Sl of 3 or greater is generally considered a positive result,
indicating that the substance is a skin sensitizer.

General Protocol for Assessing Acute Oral Toxicity (Based on OECD Test Guideline 423)
o Objective: To determine the acute toxicity of a substance after oral administration.
o Methodology:

o A group of fasted animals (typically rodents) of a single sex is dosed with the substance at
one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).

o The animals are observed for signs of toxicity and mortality for at least 14 days.

o If no mortality or significant toxicity is observed, a higher dose is given to another group of
animals.
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o If mortality is observed, the test is repeated at a lower dose level.

o The procedure is continued until the dose that causes mortality in some animals is
identified, allowing for the classification of the substance into a GHS toxicity category.

Disclaimer: This guide is intended for informational purposes only and is based on available
safety data for similar compounds. It is not a substitute for a comprehensive risk assessment
that should be conducted by qualified professionals before handling this chemical. Always refer
to the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and up-
to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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